Cas no 181059-87-0 (Ethanone, 2,2-difluoro-1-(2-furanyl)- (9CI))

• Product Name: Ethanone, 2,2-difluoro-1-(2-furanyl)- (9CI)
• CAS No: 181059-87-0
• MF: C₆H₄F₂O₂
• MW: 146.091568946838
• CID: 872254
• PubChem ID: 11804898
• Update Time: 2025-04-19

Ethanone, 2,2-difluoro-1-(2-furanyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2-difluoro-1-(2-furanyl)- (9CI)

• Inchi： 1S/C6H4F2O2/c7-6(8)5(9)4-2-1-3-10-4/h1-3,6H
• InChI Key： KQJGKOTXUUYBHO-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=CO1)=O)F

Computed Properties

• Exact Mass: 146.01792
• Monoisotopic Mass: 146.01793569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones